Cas no 874804-38-3 (3-bromo-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-ol)

• Product Name: 3-bromo-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-ol
• CAS No: 874804-38-3
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6577874
• PubChem ID: 49761302
• Update Time: 2025-10-29

3-bromo-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-ol
• 3-Bromo-5-isopropylpyrazolo[1,5-A]pyrimidin-7-OL
• Pyrazolo[1,5-a]pyrimidin-7-ol, 3-bromo-5-(1-methylethyl)-

• Inchi： 1S/C9H10BrN3O/c1-5(2)7-3-8(14)13-9(12-7)6(10)4-11-13/h3-5,14H,1-2H3
• InChI Key： XYUVCYJDVKGIDR-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C(O)=CC(C(C)C)=N2

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• pka: 4?+-.0.53(Predicted)

Additional information on 3-bromo-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-ol

Comprehensive Guide to 3-Bromo-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 874804-38-3): Properties, Applications, and Market Insights

3-Bromo-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 874804-38-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique brominated structure, which enhances its reactivity and potential for diverse applications. The compound's molecular formula is C9H10BrN3O, with a molecular weight of 256.10 g/mol.

The growing interest in 3-bromo-5-isopropylpyrazolo[1,5-a]pyrimidin-7-ol stems from its versatile chemical properties. Researchers have identified this compound as a valuable building block in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. Its bromine substituent at the 3-position and the isopropyl group at the 5-position contribute to its distinctive electronic and steric properties, making it an attractive intermediate for drug discovery programs.

Recent studies have explored the potential of 3-bromo-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol in addressing current healthcare challenges. With the increasing focus on personalized medicine and targeted therapies, this compound has shown promise in the development of treatments for various conditions. Its pyrazolopyrimidine core is structurally similar to many FDA-approved drugs, which enhances its relevance in modern pharmaceutical research.

The synthesis of CAS 874804-38-3 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Researchers have developed optimized protocols for its production, focusing on green chemistry principles to minimize environmental impact. These advancements align with the current industry trend toward sustainable chemical manufacturing practices.

In the agrochemical sector, 3-bromo-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol has demonstrated potential as a precursor for novel crop protection agents. Its structural features make it suitable for modification into compounds with herbicidal or fungicidal activity. This application is particularly relevant given the growing need for more effective and environmentally friendly agricultural solutions to address global food security challenges.

The market for pyrazolo[1,5-a]pyrimidine derivatives has been expanding steadily, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. CAS No. 874804-38-3 has seen rising demand from contract research organizations and specialty chemical manufacturers. Market analysts project continued growth for this compound class, particularly in emerging economies with developing pharmaceutical industries.

Quality control and analytical characterization of 3-bromo-5-isopropylpyrazolo[1,5-a]pyrimidin-7-ol are critical aspects of its commercial production. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure the reliability of research results and industrial applications involving this chemical.

Storage and handling recommendations for CAS 874804-38-3 emphasize standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is advised to maintain stability. These precautions reflect the compound's relatively stable nature under recommended conditions.

Recent patent literature reveals growing intellectual property activity surrounding pyrazolo[1,5-a]pyrimidine derivatives, including 3-bromo-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol. Pharmaceutical companies are actively investigating this chemical space for novel therapeutic applications, particularly in oncology and inflammatory diseases. This trend underscores the compound's potential value in drug development pipelines.

Future research directions for 3-bromo-5-isopropylpyrazolo[1,5-a]pyrimidin-7-ol may explore its utility in additional therapeutic areas and its potential as a fluorescent probe or molecular tag. The compound's unique structure offers opportunities for further chemical modifications that could unlock new applications in materials science or diagnostic technologies.

For researchers and industry professionals seeking detailed technical information about CAS 874804-38-3, comprehensive analytical data and spectroscopic characterization are available through specialized chemical databases and supplier catalogs. These resources facilitate informed decision-making regarding the compound's potential applications in various research and development projects.